Cas no 1416451-13-2 ((7-nitroquinolin-3-yl)boronic acid)

• Product Name: (7-nitroquinolin-3-yl)boronic acid
• CAS No: 1416451-13-2
• MF: C₉H₇BN₂O₄
• MW: 217.973881959915
• CID: 5548161
• PubChem ID: 119085900
• Update Time: 2025-05-19

(7-nitroquinolin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(7-nitro-3-quinolinyl)-
• (7-nitroquinolin-3-yl)boronic acid

• Inchi： 1S/C9H7BN2O4/c13-10(14)7-3-6-1-2-8(12(15)16)4-9(6)11-5-7/h1-5,13-14H
• InChI Key： MQMPMCHDJJBHGM-UHFFFAOYSA-N
• SMILES： B(C1=CC2C(N=C1)=CC([N+]([O-])=O)=CC=2)(O)O

Additional information on (7-nitroquinolin-3-yl)boronic acid

Introduction to (7-nitroquinolin-3-yl)boronic Acid (CAS No. 1416451-13-2)

(7-nitroquinolin-3-yl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1416451-13-2, is a derivative of quinoline, a heterocyclic aromatic compound known for its broad range of biological activities. The nitro and boronic acid functional groups present in its molecular structure contribute to its reactivity and potential applications in synthetic chemistry, medicinal chemistry, and materials science.

The< strong> boronic acid moiety in (7-nitroquinolin-3-yl)boronic acid is particularly noteworthy for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This reaction allows for the formation of carbon-carbon bonds between boronic acids and halogenated compounds, enabling the construction of complex molecular architectures. The< strong> 7-nitroquinolin-3-yl substituent adds an additional layer of functionality, making this compound a valuable intermediate in the synthesis of nitrogen-containing heterocycles, which are prevalent in many biologically active molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from quinoline derivatives. The< strong> nitro group in (7-nitroquinolin-3-yl)boronic acid not only enhances the compound's electronic properties but also influences its biological activity. Studies have shown that nitroquinolines can exhibit potent antimicrobial, antiviral, and anticancer properties. The incorporation of a boronic acid group into these structures opens up possibilities for further derivatization, leading to the development of new drug candidates with improved pharmacokinetic profiles.

One of the most exciting applications of (7-nitroquinolin-3-yl)boronic acid is in the field of medicinal chemistry, where it serves as a key building block for designing small-molecule inhibitors targeting various disease pathways. For instance, researchers have explored its potential as an inhibitor of enzymes involved in cancer metabolism. The< strong> boronic acid functionality allows for selective binding to specific amino acid residues in target proteins, while the< strong> 7-nitroquinolin-3-yl moiety contributes to the compound's ability to modulate enzyme activity. Preliminary studies have demonstrated promising results in vitro, suggesting that this compound may have therapeutic potential in treating certain types of cancer.

The synthesis of (7-nitroquinolin-3-yl)boronic acid involves multi-step organic transformations, starting from commercially available quinoline derivatives. The introduction of the nitro group typically occurs via electrophilic aromatic substitution, followed by functional group transformations to introduce the boronic acid moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and purity. These synthetic strategies highlight the compound's significance as a versatile intermediate in organic synthesis.

In addition to its pharmaceutical applications, (7-nitroquinolin-3-yl)boronic acid has shown promise in materials science. Boron-containing compounds are widely used in the development of advanced materials due to their unique electronic and optical properties. The< strong> boronic acid group can participate in coordination chemistry, forming stable complexes with metal ions that exhibit catalytic activity or serve as luminescent probes. The< strong> 7-nitroquinolin-3-yl substituent further enhances these properties by influencing the electronic environment around the boron center.

The growing interest in (7-nitroquinolin-3-yl)boronic acid is reflected in the increasing number of publications and patents related to its use in various applications. Researchers are continuously exploring new synthetic routes and functionalization strategies to expand its utility. Collaborative efforts between academia and industry are driving innovation in this field, leading to the development of novel compounds with enhanced properties and broader applications.

The future prospects for (7-nitroquinolin-3-yl)boronic acid are bright, with ongoing research aimed at optimizing its synthesis, improving its biological activity, and exploring new applications. As our understanding of molecular interactions grows, so does the potential for this compound to contribute to advancements in medicine and materials science. Its unique combination of structural features makes it a valuable tool for chemists and biologists alike.